Cas no 51193-45-4 (1-ethoxy-4,4-dimethylpentan-2-one)

• Product Name: 1-ethoxy-4,4-dimethylpentan-2-one
• CAS No: 51193-45-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 934955
• PubChem ID: 316615
• Update Time: 2025-04-19

1-ethoxy-4,4-dimethylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-ethoxy-4,4-dimethylpentan-2-one
• 1-Ethoxy-4,4-dimethyl-2-pentanone
• 1-ethoxy-4,4-dimethyl-pentan-2-one
• 2-Pentanone, 1-ethoxy-4,4-dimethyl-
• AC1L7U8W
• NSC244918
• 51193-45-4
• DTXSID90311697
• NSC-244918
• IMNRVGSQVBQVOB-UHFFFAOYSA-N
• 1-Ethoxy-4,4-dimethyl-2-pentanone #
• AKOS017504524

• Inchi： 1S/C9H18O2/c1-5-11-7-8(10)6-9(2,3)4/h5-7H2,1-4H3
• InChI Key： IMNRVGSQVBQVOB-UHFFFAOYSA-N
• SMILES： O(CC)CC(CC(C)(C)C)=O

Computed Properties

• Exact Mass: 158.13074
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.02820